Cas no 2177266-59-8 (2-imino-7,7-dimethyl-2,3,7,8-tetrahydropyrido[4,3-d]pyrimidin-5(6H)-one)

• Product Name: 2-imino-7,7-dimethyl-2,3,7,8-tetrahydropyrido[4,3-d]pyrimidin-5(6H)-one
• CAS No: 2177266-59-8
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD31802074
• CID: 4639297
• PubChem ID: 125252429
• Update Time: 2024-11-05

2-imino-7,7-dimethyl-2,3,7,8-tetrahydropyrido[4,3-d]pyrimidin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7,7-Dimethyl-7,8-Dihydropyrido[4,3-D]Pyrimidin-5(6H)-One*
• 2-imino-7,7-dimethyl-2,3,7,8-tetrahydropyrido[4,3-d]pyrimidin-5(6H)-one
• 2-imino-7,7-dimethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-5-one
• W16318
• AS-72862
• 2177266-59-8
• 2-amino-7,7-dimethyl-6,8-dihydropyrido[4,3-d]pyrimidin-5-one
• AKOS037647220
• 2-Amino-7,7-Dimethyl-7,8-Dihydropyrido[4,3-D]Pyrimidin-5(6H)-One
• CS-0039682

• MDL： MFCD31802074
• Inchi： 1S/C9H12N4O/c1-9(2)3-6-5(7(14)13-9)4-11-8(10)12-6/h4H,3H2,1-2H3,(H,13,14)(H2,10,11,12)
• InChI Key： WBEGGBACVAOFAJ-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C2C(=O)NC(C)(C)CC2=N1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.9Ų